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Compound of Interest

Compound Name: Xylose-d6

Cat. No.: B12397393 Get Quote

Xylose-d6: A Technical Data Summary
For researchers, scientists, and drug development professionals, precision in chemical

identification and characterization is paramount. This document provides the core technical

data for Xylose-d6, a deuterated form of xylose, often used as an internal standard in mass

spectrometry-based analyses.

Core Chemical Properties
The fundamental identifiers for Xylose-d6 are its CAS (Chemical Abstracts Service) number

and its molecular weight. This information is crucial for accurate substance identification,

procurement, and experimental documentation.

Property Value

CAS Number 124038-79-1

Molecular Weight 156.17 g/mol

Note: The molecular weight of a deuterated compound is higher than its non-deuterated

counterpart due to the replacement of hydrogen atoms with deuterium atoms. This mass

difference is the basis for its use as an internal standard in quantitative analytical methods. The

detailed experimental protocols for the synthesis and purification of Xylose-d6, as well as its

specific applications in various assays, would be found in dedicated analytical method

publications or the manufacturer's certificate of analysis. The scope of this document is to

provide its core identification data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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